4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
an intermediate in the synthesis of Letrozole
Brand Name:
Vulcanchem
CAS No.:
112809-25-3
VCID:
VC0193497
InChI:
InChI=1S/C10H8N4/c11-5-9-1-3-10(4-2-9)6-14-8-12-7-13-14/h1-4,7-8H,6H2
SMILES:
C1=CC(=CC=C1CN2C=NC=N2)C#N
Molecular Formula:
C10H8N4
Molecular Weight:
184.2 g/mol
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
CAS No.: 112809-25-3
Impurities
VCID: VC0193497
Molecular Formula: C10H8N4
Molecular Weight: 184.2 g/mol
Purity: > 95%
| CAS No. | 112809-25-3 |
|---|---|
| Product Name | 4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile |
| Molecular Formula | C10H8N4 |
| Molecular Weight | 184.2 g/mol |
| IUPAC Name | 4-(1,2,4-triazol-1-ylmethyl)benzonitrile |
| Standard InChI | InChI=1S/C10H8N4/c11-5-9-1-3-10(4-2-9)6-14-8-12-7-13-14/h1-4,7-8H,6H2 |
| Standard InChIKey | HQLYWHSJALKYOV-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CN2C=NC=N2)C#N |
| Canonical SMILES | C1=CC(=CC=C1CN2C=NC=N2)C#N |
| Appearance | White Solid |
| Melting Point | >77°C |
| Description | an intermediate in the synthesis of Letrozole |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile; 1-(4-Cyanobenzyl)-1,2,4-triazole; |
| PubChem Compound | 7537616 |
| Last Modified | Nov 11 2021 |
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